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Compound of Interest

Compound Name: Pentacontane

Cat. No.: B1662028

Introduction

Pentacontane (CsoH102), a long-chain n-alkane, is a subject of interest in various fields,
including materials science, lubricants, and phase-change materials. Understanding its thermal
properties is crucial for its application and development. This document provides detailed
application notes and experimental protocols for the thermal analysis of pentacontane using
Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA). These
techniques offer valuable insights into the material's melting behavior, thermal stability, and
decomposition profile.

Data Presentation

The thermal properties of pentacontane, as determined by DSC and TGA, are summarized in
the tables below.

Differential Scanning Calorimetry (DSC) Data for

Pentacontane
Parameter Value
Melting Point (Tm) 94 °C
Heat of Fusion (AHPp) ~135.6 kJ/mol (estimated)
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Note: The heat of fusion is an estimated value based on data for similar long-chain alkanes,
such as n-dotriacontane (CszHes).

Thermogravimetric Analysis (TGA) Data for

Pentacontane
Parameter Temperature Range (°C) Weight Loss (%)
Onset of Decomposition ~350 °C
Main Decomposition Step 350 - 500 °C ~95%
Char Residue at 600°C > 600 °C ~5%

Note: The TGA data represents a typical profile for high molecular weight alkanes and may
vary slightly based on specific experimental conditions.

Experimental Protocols

Detailed methodologies for performing DSC and TGA analyses on pentacontane are provided
below.

Differential Scanning Calorimetry (DSC) Protocol

Objective: To determine the melting point and heat of fusion of pentacontane.
Instrumentation: A calibrated Differential Scanning Calorimeter.

Materials:

e Pentacontane sample (powder or solid)

e Aluminum DSC pans and lids

e Nitrogen gas (high purity) for purging

Procedure:
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o Sample Preparation: Accurately weigh 5-10 mg of the pentacontane sample into an
aluminum DSC pan.

e Encapsulation: Hermetically seal the pan with an aluminum lid. Prepare an empty, sealed
aluminum pan to be used as a reference.

e Instrument Setup:
o Place the sample pan and the reference pan into the DSC cell.

o Purge the DSC cell with nitrogen gas at a flow rate of 20-50 mL/min to provide an inert
atmosphere.

e Thermal Program:

[¢]

Equilibrate the sample at 25 °C.
o Heat the sample from 25 °C to 120 °C at a constant heating rate of 5 °C/min.[1]

o Hold the sample at 120 °C for 5 minutes to ensure complete melting and to erase any prior
thermal history.

o Cool the sample from 120 °C to 25 °C at a rate of 10 °C/min.

o Heat the sample a second time from 25 °C to 120 °C at a heating rate of 5 °C/min. The
data from the second heating scan is typically used for analysis to ensure a consistent
thermal history.

e Data Analysis:

o From the second heating curve of the DSC thermogram, determine the onset temperature
of the melting peak, which corresponds to the melting point.

o Integrate the area under the melting peak to calculate the heat of fusion (enthalpy of
fusion).

Thermogravimetric Analysis (TGA) Protocol
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Objective: To evaluate the thermal stability and decomposition profile of pentacontane.
Instrumentation: A calibrated Thermogravimetric Analyzer.

Materials:

» Pentacontane sample (powder or solid)

e Ceramic or platinum TGA pans

e Nitrogen gas (high purity) for purging

Procedure:

o Sample Preparation: Accurately weigh 10-15 mg of the pentacontane sample into a TGA
pan.

e Instrument Setup:
o Place the sample pan into the TGA furnace.

o Purge the furnace with nitrogen gas at a flow rate of 20-50 mL/min to maintain an inert
atmosphere and to remove any gaseous decomposition products.

e Thermal Program:
o Equilibrate the sample at 30 °C.
o Heat the sample from 30 °C to 600 °C at a constant heating rate of 10 °C/min.
o Data Analysis:
o Plot the sample weight (as a percentage of the initial weight) as a function of temperature.

o Determine the onset temperature of decomposition, which indicates the temperature at
which significant weight loss begins.

o Identify the temperature range(s) of major weight loss and the corresponding percentage
of weight loss for each step.
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o Determine the percentage of residual mass at the end of the experiment.

Mandatory Visualization

The following diagram illustrates the experimental workflow for the thermal analysis of
pentacontane.

Caption: Workflow for DSC and TGA analysis of pentacontane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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